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Compound of Interest

Compound Name: Tectoroside

Cat. No.: B15591070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tectoroside, an isoflavone glycoside, is a natural compound found in various medicinal plants,

including those from the Iris genus. It has garnered significant interest within the scientific

community due to its potential therapeutic properties, including anti-inflammatory, antioxidant,

and neuroprotective effects. A thorough understanding of its physicochemical properties,

particularly its solubility and stability, is paramount for its development as a potential

therapeutic agent. This technical guide provides a comprehensive overview of the available

data on the solubility and stability of tectoroside, detailed experimental protocols for their

assessment, and a review of its interactions with key signaling pathways.

Tectoroside: Chemical and Physical Properties
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Property Value

Chemical Name

5-hydroxy-7-(((2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-(hydroxymethyl)tetrahydro-2H-

pyran-2-yl)oxy)-3-(4-hydroxyphenyl)-6-methoxy-

4H-chromen-4-one

Synonyms Tectoridin, Shekanin

Molecular Formula C22H22O11

Molecular Weight 462.4 g/mol

Appearance White to off-white or pale yellow powder

CAS Number 611-40-5

Solubility Profile of Tectoroside
The solubility of a compound is a critical determinant of its bioavailability and formulation

development. The solubility of tectoroside has been qualitatively described in several solvents.

However, comprehensive quantitative data across a range of solvents and temperatures is not

readily available in the public domain. The following table summarizes the available

information.
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Solvent
Qualitative
Solubility

Quantitative
Solubility (mg/mL)

Temperature (°C)

Water Sparingly soluble Data not available Not specified

Ethanol Soluble Data not available Not specified

Methanol Soluble[1] Data not available Not specified

Dimethyl Sulfoxide

(DMSO)
Soluble[2][3] 1[2], 92[3] Not specified

Dimethylformamide

(DMF)
Slightly soluble[2] Data not available Not specified

Acetone Data not available Data not available Not specified

Ethyl Acetate Data not available Data not available Not specified

Note: The significant discrepancy in the reported quantitative solubility of tectoroside in DMSO

may be attributed to differences in experimental conditions, such as the purity of the

compound, the source of the DMSO, and the method of measurement. Researchers should

experimentally determine the solubility for their specific application.

Experimental Protocol: Shake-Flask Method for
Solubility Determination
The shake-flask method is the gold standard for determining the equilibrium solubility of a

compound.

Objective: To determine the equilibrium solubility of tectoroside in a given solvent.

Materials:

Tectoroside (solid)

Solvent of interest (e.g., water, ethanol, phosphate-buffered saline pH 7.4)

Glass vials with screw caps
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Orbital shaker or wrist-action shaker

Constant temperature bath or incubator

Centrifuge

Analytical balance

HPLC-UV or UV-Vis spectrophotometer

Syringe filters (0.45 µm)

Procedure:

Add an excess amount of tectoroside to a glass vial containing a known volume of the

solvent. The excess solid should be visually present.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in an orbital shaker set at a constant temperature (e.g., 25 °C or 37 °C).

Shake the vials for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is

reached.

After shaking, allow the vials to stand undisturbed for a sufficient time to allow the

undissolved solid to settle.

Centrifuge the samples to further separate the solid and liquid phases.

Carefully withdraw an aliquot of the supernatant and filter it through a 0.45 µm syringe filter

to remove any remaining solid particles.

Dilute the filtrate with the solvent to a concentration within the linear range of the analytical

method.

Quantify the concentration of tectoroside in the diluted filtrate using a validated HPLC-UV or

UV-Vis spectrophotometric method.
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Calculate the solubility of tectoroside in the solvent, taking into account the dilution factor.

Workflow for Shake-Flask Solubility Determination
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Sample Preparation

Equilibration

Phase Separation

Analysis

Add excess Tectoroside to solvent

Seal vial

Shake at constant temperature
(24-72 hours)

Allow to settle

Centrifuge

Filter supernatant (0.45 µm)

Dilute filtrate

Quantify by HPLC-UV or UV-Vis
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Stress Conditions

Analysis

Acid Hydrolysis
(HCl, Heat)

HPLC-UV/PDA Analysis

Base Hydrolysis
(NaOH, Heat/RT)

Oxidative Degradation
(H2O2, RT)

Thermal Degradation
(Heat)

Photodegradation
(Light/UV)

Peak Purity Assessment LC-MS for Degradant ID

Tectoroside
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Cellular Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15591070#tectoroside-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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